7-benzyl-1,3-dimethyl-N-(3-morpholinopropyl)-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: 7-benzyl-1,3-dimethyl-N-(3-morpholin-4-ylpropyl)-2,4-dioxopyrrolo[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C23H29N5O4/c1-25-21-18(22(30)26(2)23(25)31)15-19(28(21)16-17-7-4-3-5-8-17)20(29)24-9-6-10-27-11-13-32-14-12-27/h3-5,7-8,15H,6,9-14,16H2,1-2H3,(H,24,29)
• InChI Key: OIESNRRSCYFPPT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(N2CC3=CC=CC=C3)C(=O)NCCCN4CCOCC4)C(=O)N(C1=O)C
• Molecular Formula: C23H29N5O4
• Molecular Weight: 439.5 g/mol

Description

The compound “7-benzyl-1,3-dimethyl-N-(3-morpholinopropyl)-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide” is a pyrrolo[2,3-d]pyrimidine derivative. Pyrrolo[2,3-d]pyrimidines are known to have significant antiproliferative effects and have been used in the treatment of estrogen receptor positive (ER+) breast cancer.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research on the synthesis of novel heterocyclic compounds, including pyrimidines and their derivatives, highlights the continuous interest in exploring these molecules for their potential biological activities. For instance, compounds incorporating morpholine and pyrimidine moieties have been synthesized and evaluated for their anti-inflammatory, analgesic, antimicrobial, and cytotoxic activities. These studies underscore the versatility of pyrimidine derivatives in medicinal chemistry, offering a foundation for developing new therapeutic agents with enhanced efficacy and selectivity (Abu-Hashem et al., 2020), (Devarasetty et al., 2019).

Antimicrobial and Cytotoxic Activities

Pyrimidine derivatives have been identified for their promising antimicrobial properties against various bacterial and fungal pathogens, providing a pathway for the development of new antimicrobial agents. Additionally, certain derivatives have shown significant cytotoxic activities, suggesting their potential in cancer therapy research. These findings indicate the broad applicability of pyrimidine derivatives in addressing global health challenges, including infectious diseases and cancer (Kuznetsov et al., 2007), (Bu et al., 2001).

Molecular Modification and Biological Screening

The structural modification of pyrimidine derivatives and their biological screening have been pivotal in identifying compounds with enhanced biological activities. Such research endeavors are crucial for discovering novel therapeutic agents, highlighting the significance of synthetic chemistry in drug discovery and development processes. The exploration of diverse substituents and their impact on biological activity fosters the advancement of medicinal chemistry (Shah et al., 2019).